Cas no 887833-89-8 (1-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide)

• Product Name: 1-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide
• CAS No: 887833-89-8
• MF: C₁₁H₁₁FN₂O₂S₂
• MW: 286.345643281937
• CID: 6782836
• PubChem ID: 16394789
• Update Time: 2025-07-15

1-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• AKOS005567204
• BBL030966
• VS-10146
• 3-(4-fluorophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole-2-thione
• 1-(4-fluorophenyl)-2-sulfanyl-1H,3aH,4H,6H,6aH-5
• E?-thieno[3,4-d]imidazole-5,5-dione
• 1-(4-fluorophenyl)-2-sulfanyl-1H,3aH,4H,6H,6aH-5??-thieno[3,4-d]imidazole-5,5-dione
• 1-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide
• CS-0363548
• 3-(4-fluorophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazole-2-thiol
• STK635407
• 1-(4-fluorophenyl)-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole-2-thiol 5,5-dioxide
• STK625134
• 887833-89-8
• 1-(4-fluorophenyl)-2-mercapto-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide
• MCULE-1813743077
• AKOS005558386

• Inchi： 1S/C11H11FN2O2S2/c12-7-1-3-8(4-2-7)14-10-6-18(15,16)5-9(10)13-11(14)17/h1-4,9-10H,5-6H2,(H,13,17)
• InChI Key： JBVOVVFASGLAJB-UHFFFAOYSA-N
• SMILES： S1(CC2C(C1)N(C1C=CC(=CC=1)F)C(N2)=S)(=O)=O

Computed Properties

• Exact Mass: 286.02459811g/mol
• Monoisotopic Mass: 286.02459811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.9Ų

Additional information on 1-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide

Introduction to 1-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide (CAS No. 887833-89-8)

The compound 1-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide, identified by its CAS number 887833-89-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, featuring a fused thieno[3,4-d]imidazole core with a fluorophenyl substituent and a dioxothione functional group, has garnered attention for its unique structural and pharmacological properties. The presence of the fluorine atom at the para position of the phenyl ring enhances its electronic and steric characteristics, making it a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. The tetrahydro-1H-thieno[3,4-d]imidazole moiety is known for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. The dioxothione group further contributes to its reactivity and bioavailability, making it an attractive target for medicinal chemists seeking to design molecules with enhanced pharmacokinetic profiles.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential applications in treating neurological disorders. The fluorophenyl substituent is particularly noteworthy, as fluorinated aromatic compounds are frequently employed in the development of drugs that require precise targeting and improved metabolic stability. Preliminary in vitro studies suggest that 1-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide exhibits inhibitory activity against certain enzymes implicated in neurodegenerative diseases. This observation aligns with the growing interest in heterocyclic compounds as potential therapeutics for conditions such as Alzheimer's and Parkinson's diseases.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the thieno[3,4-d]imidazole ring system followed by functionalization with the dioxothione group and the introduction of the fluorophenyl moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of this molecule, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of this compound is its structural versatility. The combination of the thieno[3,4-d]imidazole core with other functional groups allows for diverse derivatization strategies, enabling researchers to fine-tune its biological activity. For instance, modifications at the nitrogen atoms or additional substituents on the phenyl ring could lead to compounds with enhanced binding affinity or selectivity for specific targets. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop next-generation drugs.

From a computational chemistry perspective, 1-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how the compound's geometry and electronic distribution influence its binding affinity and specificity. The results suggest that optimizing certain structural features could significantly improve its therapeutic potential.

The pharmacological profile of this compound is further supported by its favorable physicochemical properties. Its solubility profile, metabolic stability, and membrane permeability are all critical factors that determine its suitability for clinical development. Preliminary data indicate that it exhibits good solubility in both water and organic solvents, which is advantageous for formulating dosage forms suitable for various routes of administration.

Future directions in research may involve exploring the compound's interactions with protein targets at a more detailed level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can provide high-resolution structures of complexes formed between this molecule and its intended biological targets. Such structural information is invaluable for rational drug design and can guide modifications aimed at improving efficacy and reducing side effects.

The integration of machine learning algorithms into drug discovery has also shown promise in accelerating the development process for compounds like 1-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide. Predictive models can identify optimal synthetic routes, predict biological activity based on structural features, and even suggest novel derivatives with enhanced properties. This interdisciplinary approach combines traditional medicinal chemistry expertise with cutting-edge computational tools to streamline the discovery pipeline.

In summary, 1-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide (CAS No. 887833-89-8) represents a compelling example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of structural features makes it a versatile scaffold for drug development， particularly in areas such as neurological disorders where there is an unmet need for effective treatments。 As research continues，this compound holds promise not only as a lead molecule but also as an inspiration for future generations of medicinal chemistry discoveries.